Cas no 97-56-3 (2-Methyl-5-(p-tolyldiazenyl)aniline)

• Product Name: 2-Methyl-5-(p-tolyldiazenyl)aniline
• CAS No: 97-56-3
• MF: C₁₄H₁₅N₃
• MW: 225.289002656937
• MDL: MFCD00007733
• CID: 34907
• PubChem ID: 24847463
• Update Time: 2025-06-14

2-Methyl-5-(p-tolyldiazenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(p-tolyldiazenyl)aniline
• C.I. 11160
• 2-Aminoazotoluene
• 4'-Amino-2,3'-dimethylazobenzene
• Fast Garnet GBC base
• Carcinogenic Aryl Amine Mix
• O-AMINOAZOTOLUENE
• 4′-AMino-2,3′-diMethylazobenzene
• o-Toluene-azo-o-toluidine
• 4-(o-Tolylazo)-o-toluidine
• 2',3-dimethyl-4-aminoazobenzene
• 2-amino-5-azotoluene
• Solvent Yellow 3
• C.I. Solvent Yellow 3
• Toluazotoluidine
• o-Aminoazotoluol
• Fast Oil Yellow
• Somalia Yellow R
• Oil Yellow C
• Fat Yellow B
• Oil Yellow I
• Fast Yellow AT
• Oil Yellow AT
• Hidaco Oil Yellow
• Sudan Yellow RRA
• Waxakol Yellow NL
• Oil Yellow 2R
• Aminoazotoluene
• Organol Yellow 2T
• ortho-Aminoazotoluene
• Oil Yellow 21
• OAAT
• o-Amidoazotoluol
• o-Aminoazotolueno
• Oil Yellow 2681
• o-Tolueneazo-o-toluidine
• Tulabase Fast Garnet GB
• O-AT
• Brasilazina
• 2-Methyl-4-[2-(2-methylphenyl)diazenyl]benzenamine (ACI)
• Benzenamine, 2-methyl-4-[(2-methylphenyl)azo]- (9CI)
• C.I. Solvent Yellow 3 (8CI)
• o-Toluidine, 4-o-tolylazo- (6CI)
• 2,3′-Dimethyl-4′-aminoazobenzene
• 2-Methyl-4-[(2-methylphenyl)diazenyl]amine
• 2-Methyl-4-[(o-tolyl)azo]aniline
• 2′,3-Dimethyl-4-aminoazobenzene
• 4-Amino-2′,3-dimethylazobenzene
• Brasilazina Oil Yellow R
• C.I. 11160B
• NSC 1797
• NSC 26821
• 2Methyl4((2methylphenyl)azo)benzenamine
• NCGC00253994-01
• PFRYFZZSECNQOL-UHFFFAOYSA-N
• CI 11160
• NCGC00091180-01
• o-Aato-amidoazotoluol
• o-Amidoazotoluol [German]
• T0261
• Tulabase Fast Garnet GBC
• NSC1797
• 4'Amino2:3'azotoluene
• 5(oTolylazo)2aminotoluene
• WLN: ZR B1 DNUNR B1
• AKOS028108451
• 2-methyl-4-[(E)-o-tolylazo]aniline
• Benzenamine, 2-methyl-4-[(2-methylphenyl)azo]-
• SMR000393738
• Benzenamine, 2-methyl-4-(2-(2-methylphenyl)diazenyl)-
• Azoic diazo component 4, base
• o-Aminoazotoluene [MI]
• CCRIS 25
• oAminoazotoluene
• 2(Or 3)-methyl-4-((methylphenyl)azo)aniline
• o-Aminoazotoluene [WHO-DD]
• Zlut rozpoustedlova 3
• Orthoaminoasotoluol
• 4'-Amino-2:3'-azotoluene
• Tox21_300300
• Zlut rozpoustedlova 3 [Czech]
• 4-Amino-3,2'-dimethylazobenzene
• 2,3'-Dimethyl-4'-aminoazobenzene
• MLS000738066
• SCHEMBL411206
• NCI60_001507
• oToluidine, 4(otolylazo)
• CI 11160B
• ortho Aminoazotoluene
• DTXCID4069
• 4-o-Tolylazo-o-toluidine
• Q27155855
• NS00015600
• 2-Methyl-4-[(E)-(2-methylphenyl)diazenyl]aniline
• UNII-QHZ900P7ZA
• 2-Methyl-4-((o-tolyl)azo)aniline
• 4-Aminoazotoluene
• 2-Methyl-4[(2-methylphenyl)azo]benzenamine
• AKOS000276997
• Q15726118
• 4-16-00-00528 (Beilstein Handbook Reference)
• (E)-2-methyl-4-(o-tolyldiazenyl)aniline
• o Aminoazotoluene
• Orthoaminoasotoluene
• 2Amino5azotoluene
• o-Toluol-azo-o-toluidin [German]
• NCGC00091180-02
• ortho-Tolueneazo-ortho-toluidine
• EINECS 255-448-1
• CHEMBL1701225
• 61550-68-3
• MFCD00007733
• Tox21_202261
• 2-methyl-4-[(2-methylphenyl)azo]benzenamine
• NSC-26821
• 4-Amino-2',3-dimethylazobenzene 100 microg/mL in Cyclohexane
• BRN 0745567
• EN300-7478841
• 2Methyl4((otolyl)azo)aniline
• 2-Methyl-4-((2-methylphenyl)azo)benzenamine
• Benzenamine, 2-methyl-4-[2-(2-methylphenyl)diazenyl]-
• oTolueneazootoluidine
• NCGC00259810-01
• NCGC00091180-03
• 2-Methyl-4-o-tolylazo-phenylamine
• 4-Amino-2',3-dimethylazobenzene
• CHEMBL83552
• SCHEMBL13338328
• 2-Methyl-4-((2-methylphenyl)diazenyl)amine
• oAminoazotoluol
• 4Amino2',3dimethylazobenzene
• ortho-Toluol-azo-ortho-toluidin
• 97-56-3
• MLS002152915
• NCGC00091180-06
• HMS2753N05
• NCGC00091180-04
• orthoTolueneazoorthotoluidine
• 2-Methyl-4((2-methylphenyl)azo)benzenamine
• O-AAT
• 2-methyl-4-[2-(2-methylphenyl)diazen-1-yl]aniline
• AI3-52505
• 5-(o-Tolylazo)-2-aminotoluene
• o-Toluidine, 4-o-tolylazo-
• CHEBI:82285
• oToluolazootoluidin
• Benzenamine, 2methyl4((2methylphenyl)azo)
• Aminoazotoluene(indicator)
• Benzenamine, ar-methyl-4-(2-(methylphenyl)diazenyl)-
• DTXSID1020069
• o-Toluol-azo-o-toluidin
• C19188
• NSC-1797
• DB-057676
• 4(oTolylazo)otoluidine
• 2-Methyl-4-[(2-methylphenyl)diazenyl]aniline #
• Benzenamine, 2-methyl-4-((2-methylphenyl)azo)-
• Benzenamine, 2-methyl-4-((2-methylphenyl)azo)-, (E)-
• Fast Garnet GBC base, 97%
• NSC26821
• Orthoaminoazotoluene
• ortho-Toluol-azo-ortho-toluidin [German]
• 2',3Dimethyl4aminoazobenzene
• QHZ900P7ZA
• 2-methyl-4-[(2-methylphenyl)diazenyl]aniline
• orthoToluolazoorthotoluidin
• o-Toluidine, 4-(o-tolylazo)-
• oAminoazotolueno
• oAmidoazotoluol
• o-Aminoazotoluene, analytical standard
• CI Solvent Yellow 3
• HSDB 2639
• NCGC00091180-05
• Aminoazotoluene (indicator)
• EINECS 202-591-2
• CAS-97-56-3
• o-Aminoazotolueno [Spanish]
• 4'-Amino-2,3'-azotoluene

• MDL： MFCD00007733
• Inchi： 1S/C14H15N3/c1-10-5-3-4-6-14(10)17-16-12-7-8-13(15)11(2)9-12/h3-9H,15H2,1-2H3
• InChI Key： PFRYFZZSECNQOL-UHFFFAOYSA-N
• SMILES： N(C1C=C(C)C(N)=CC=1)=NC1C(C)=CC=CC=1

Computed Properties

• Exact Mass: 225.12700
• Monoisotopic Mass: 225.126597
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.7

Experimental Properties

• Color/Form: Powder
• Density: 1.1303 (rough estimate)
• Melting Point: 101-102 °C (lit.)
• Boiling Point: 356.8°C (rough estimate)
• Flash Point: 200.4 °C
• Refractive Index: 1.5770 (estimate)
• PSA: 50.74000
• LogP: 4.88220
• Solubility: Not available
• Merck: 420

2-Methyl-5-(p-tolyldiazenyl)aniline Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H317,H350
• Warning Statement： P201,P280,P308+P313
• Hazardous Material transportation number：UN 1789 8/PG 2
• WGK Germany：3
• Hazard Category Code： 45-43
• Safety Instruction： S53-S45
• RTECS：XU8800000
• Hazardous Material Identification：
• Risk Phrases：R45; R43
• Storage Condition：2-8°C
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes
• Material Chemicals Colorants and Pigments Dyes
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Material Chemicals Colorants and Pigments

Additional information on 2-Methyl-5-(p-tolyldiazenyl)aniline

Recent Advances in the Study of 2-Methyl-5-(p-tolyldiazenyl)aniline (CAS: 97-56-3) and Its Applications in Chemical Biology and Medicine

2-Methyl-5-(p-tolyldiazenyl)aniline (CAS: 97-56-3) is an azo compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, its interactions with biological targets, and its potential therapeutic uses. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical behavior, biological activity, and future research directions.

The compound's azo linkage (-N=N-) is of particular interest, as it is known to participate in various chemical reactions, including reduction and photoisomerization, which can be leveraged for drug design and delivery. Recent research has demonstrated that 2-Methyl-5-(p-tolyldiazenyl)aniline can serve as a scaffold for the development of novel inhibitors targeting enzymes such as tyrosine kinases and cytochrome P450 isoforms. These findings highlight its potential in the treatment of diseases like cancer and metabolic disorders.

In addition to its therapeutic potential, studies have also investigated the compound's physicochemical properties, such as its solubility, stability, and absorption characteristics. These properties are critical for optimizing its pharmacokinetic profile and ensuring its efficacy in vivo. Advanced computational modeling and high-throughput screening techniques have been employed to predict its interactions with biological macromolecules, further elucidating its mechanism of action.

One of the most promising applications of 2-Methyl-5-(p-tolyldiazenyl)aniline is in the field of targeted drug delivery. Researchers have successfully conjugated the compound with nanoparticles and liposomes, enabling site-specific release of therapeutic agents. This approach minimizes off-target effects and enhances the overall therapeutic index. Recent in vivo studies have shown encouraging results, with improved drug accumulation at tumor sites and reduced systemic toxicity.

Despite these advancements, challenges remain in the clinical translation of 2-Methyl-5-(p-tolyldiazenyl)aniline-based therapies. Issues such as metabolic instability, potential toxicity, and limited bioavailability need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these hurdles. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the compound's potential.

In conclusion, 2-Methyl-5-(p-tolyldiazenyl)aniline (CAS: 97-56-3) represents a versatile and promising compound in the realm of chemical biology and medicine. Its unique chemical properties and diverse applications make it a valuable subject of ongoing research. Future studies should aim to refine its therapeutic applications, optimize its delivery systems, and explore its interactions with novel biological targets. The insights gained from these efforts will undoubtedly contribute to the advancement of drug discovery and development.